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Compound of Interest

Compound Name: (2,6-Dichlorophenyl)trimethylsilane

CAS No.: 20082-66-0

Cat. No.: B11941983

Get Quote

Chemical Identity & Strategic Profile
Property Detail

Chemical Name (2,6-Dichlorophenyl)trimethylsilane

CAS Number 20082-66-0

Formula C₉H₁₂Cl₂Si

Molecular Weight 219.18 g/mol

Structure

A phenyl ring substituted at positions 2 and 6

with Chlorine, and position 1 with a Trimethylsilyl

(TMS) group.[1]

Physical State
Liquid or Low-Melting Solid (Dependent on

purity/temperature).

Primary Utility

Benzyne Precursor (3-chlorobenzyne via

fluoride activation); Steric Blocking Group; Ipso-

Substitution intermediate.
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Expert Insight: Unlike chlorosilanes (e.g., TMSCl, Dichlorophenylsilane) which react violently

with moisture to release HCl, (2,6-Dichlorophenyl)trimethylsilane is a tetraorganosilane. It

contains four stable Si–C bonds, rendering it hydrolytically stable under neutral conditions.

However, its specific substitution pattern (silyl group flanked by two chlorines) creates high

steric strain and electronic activation, making it a potent precursor for reactive intermediates

under specific conditions (e.g., Fluoride treatment).

Hazard Identification & Engineering Controls
2.1 Core Hazards (GHS Classification)

Skin/Eye Irritation: Standard for lipophilic halogenated aromatics.

Target Organ Toxicity: Potential liver/kidney toxicity associated with chlorinated benzenes.

Reactivity Hazard (Conditional):

Fluoride Incompatibility: Contact with fluoride sources (CsF, TBAF) triggers rapid

desilylation. In the absence of a trapping agent, this generates 3-chlorobenzyne, a highly

unstable intermediate that can polymerize uncontrolledly.

Strong Oxidizers: Incompatible.

2.2 Engineering Controls
Ventilation: Handle within a certified chemical fume hood (Face velocity > 0.5 m/s).

Barrier Protection: Nitrile gloves (0.11 mm minimum) are sufficient for incidental splash;

laminate gloves recommended for prolonged immersion.

Atmosphere: While air-stable, storage under inert gas (Nitrogen/Argon) is recommended to

prevent slow oxidation or hydrolysis over extended periods (months/years).

Operational Protocols: Synthesis & Handling
3.1 Synthesis Workflow (Self-Validating Protocol)
The most common route to access this compound is via the directed lithiation of 1,3-

dichlorobenzene. This process validates the "Lithium-Halogen Exchange vs. Deprotonation"

selectivity.
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Protocol:

Setup: Flame-dry a 2-neck round bottom flask; flush with Argon.

Reagents: Dissolve 1,3-dichlorobenzene (1.0 equiv) in anhydrous THF. Cool to -78°C.[2]

Lithiation: Add n-Butyllithium (1.05 equiv) dropwise.

Mechanism:[3][4][5] The two chlorine atoms acidify the C2 proton, directing lithiation

exclusively to the 2-position (between the chlorines).

Quench: Add Chlorotrimethylsilane (TMSCl, 1.1 equiv) slowly.

Workup: Warm to Room Temp (RT), quench with saturated NH₄Cl, extract with hexanes.

3.2 Benzyne Generation (Fluoride Activation)
This is the critical high-energy application. The silyl group acts as a "trigger" that can be pulled

by fluoride ions.

Safety Critical Step:

Do NOT mix this silane with TBAF or CsF without the "arynophile" (trapping agent) present.

Reasoning: Without a trap (e.g., furan, azide, diene), the generated benzyne will undergo

rapid self-reaction/polymerization, potentially causing an exotherm.

Visualized Reaction Pathways
The following diagram illustrates the synthesis of the silane and its divergent reactivity

pathways (Benzyne generation vs. Ipso-substitution).
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Caption: Figure 1. Synthesis of (2,6-Dichlorophenyl)trimethylsilane via directed lithiation and

its subsequent activation pathways: Fluoride-induced elimination to 3-chlorobenzyne and

electrophilic ipso-substitution.

Emergency Response & Waste Management
Scenario Response Protocol

Spill (Liquid)

Absorb with vermiculite or sand. Do NOT use

combustible materials (sawdust). Transfer to a

sealed container labeled "Halogenated Organic

Waste."

Skin Contact

Wash immediately with soap and water for 15

minutes. The compound is lipophilic; water

alone is ineffective.

Eye Contact
Rinse with water for 15 minutes. Seek medical

attention if irritation persists.

Fire

Use CO₂, Dry Chemical, or Foam. Do not use

water jet (may spread the chemical).

Combustion produces HCl and Silica dust.

Waste Disposal:

Segregate as Halogenated Solvent Waste.
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Do not mix with strong acids or fluoride wastes to prevent inadvertent gas generation or

reaction.
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(Note: While specific literature on CAS 20082-66-0 is sparse, the reactivity and handling are

derived from the homologous series of ortho-haloaryl silanes established in references 2 and

3.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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